4-(2-Cyanoethyl)benzene-1-sulfonamide

• CAS RN: 88961-77-7
• Molecular Formula: C9H10N2O2S
• Molecular Weight: 210.26 g/mol
• IUPAC Name: 4-(2-cyanoethyl)benzenesulfonamide
• InChI: InChI=1S/C9H10N2O2S/c10-7-1-2-8-3-5-9(6-4-8)14(11,12)13/h3-6H,1-2H2,(H2,11,12,13)
• InChI Key: QTYYFUAWZZWHIW-UHFFFAOYSA-N
• Canonical SMILES: C1=CC(=CC=C1CCC#N)S(=O)(=O)N

Description

4-(2-Cyanoethyl)benzene-1-sulfonamide is a useful research compound. Its molecular formula is C9H10N2O2S and its molecular weight is 210.26 g/mol. The purity is usually 95%.
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Synthesis routes and methods I

Procedure details

For the preparation of the amine starting material of Example 24, p-aminosulfonylbenzaldehyde was reacted with diethyl cyanomethylphosphonate/sodium hydride in tetrahydrofuran to give 1-cyano-2-(4-aminosulfonylphenyl)-ethane which was hydrogenated in methanol with Raney-cobalt as the catalyst to give 3-(4-aminosulfonylphenyl)-propylamine.

Synthesis routes and methods II

Procedure details

p-Aminosulphonylbenzaldehyde was reacted with diethyl cyanomethyl-phosphonate/sodium hydride in tetrahydrofuran to give 1-cyano-2-(4-aminosulphonylphenyl)-ethane which was hydrogenated in methanol with Raney-cobalt as the catalyst to give 4-(3-aminopropyl)benzenesulphonamide.